Cas no 1416714-18-5 (6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine
• CAS No: 1416714-18-5
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• MDL: MFCD22689851
• CID: 4779054
• Update Time: 2025-06-18

6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

• MDL： MFCD22689851
• Inchi： 1S/C11H12BrN3O/c12-9-5-4-8-7-13-15(11(8)14-9)10-3-1-2-6-16-10/h4-5,7,10H,1-3,6H2
• InChI Key： CLYSLNLSWZCUMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=NN(C2=N1)C1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 39.9

Additional information on 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

Introduction to 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416714-18-5)

6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, a compound with the CAS number 1416714-18-5, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthetic routes, biological properties, and recent research advancements of this compound.

The chemical structure of 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine is characterized by a pyrazolo[3,4-b]pyridine core with a bromine substituent at the 6-position and a tetrahydro-2H-pyran-2-yl group at the 1-position. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various biochemical studies and drug development initiatives.

The synthesis of 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine has been extensively studied in recent years. One common approach involves the reaction of 6-bromopyrazolo[3,4-b]pyridine with tetrahydro-2H-pyran in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it a preferred route for large-scale production. Additionally, alternative synthetic strategies have been explored to enhance the efficiency and sustainability of the process, such as using green chemistry principles and catalytic systems.

In terms of biological activity, 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been reported to exhibit potent inhibitory activity against kinases involved in cancer signaling pathways. This makes it a valuable lead compound for the development of targeted therapies.

Recent research has also focused on the pharmacokinetic properties of 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine. Understanding its absorption, distribution, metabolism, and excretion (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it a promising candidate for further clinical evaluation.

The therapeutic applications of 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine are not limited to cancer treatment alone. Researchers have also explored its potential in other areas such as neurodegenerative diseases and inflammatory disorders. For example, studies have indicated that this compound can modulate certain neurotransmitter systems and reduce inflammation in animal models. These findings suggest that it may have broad-spectrum therapeutic benefits.

In conclusion, 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416714-18-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.